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Compound of Interest

Compound Name: ent-Heronamide C

Cat. No.: B12417941

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and
use of ent-Heronamide C, a key molecular probe in antifungal research.

Product Information

Property Value Source
Molecular Formula C29H41NOs3 [1]
Molecular Weight 451.64 g/mol [1]

Antifungal agent; probe for
Primary Application mode-of-action analysis of [L1[2113114]
heronamide C

Handling and Storage

Proper handling and storage are critical to maintain the integrity and activity of ent-
Heronamide C. The molecule's polyene structure suggests potential sensitivity to light, air, and
temperature.

Safety Precautions
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While a specific Safety Data Sheet (SDS) for ent-Heronamide C is not publicly available,
standard laboratory precautions for handling biologically active small molecules should be
followed.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves.

o Ventilation: Handle in a well-ventilated area or a chemical fume hood, especially when
working with the solid compound or preparing stock solutions.

» Avoid Inhalation and Contact: Avoid inhaling dust or aerosols. Avoid contact with skin and
eyes.

Shipping and Receiving

o Shipping Conditions: ent-Heronamide C is typically shipped at room temperature for
domestic transit within the continental US.[2] International shipping conditions may vary.

e Upon Receipt: Immediately transfer the compound to the recommended storage conditions.

Long-Term Storage

The consensus from suppliers is to store the product according to the conditions specified on
its Certificate of Analysis (CoA).[2][5] While a specific CoA is not provided here, the following
recommendations are based on the chemical nature of polyene macrolactams and available
data.
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Parameter

Recommended Condition

Rationale / Notes

Temperature

-20°C or -80°C

Standard for long-term storage
of sensitive natural products to
minimize thermal degradation.
One vendor suggests a shelf-
life of 12 months from the date
of receipt, implying the need

for controlled storage.[6]

Atmosphere

Store under an inert
atmosphere (e.g., Argon or

Nitrogen)

The synthesis of ent-
Heronamide C is conducted
under an argon atmosphere,
suggesting sensitivity to

oxygen and moisture.[7]

Light

Protect from light

The related compound,
Heronamide C, is known to
undergo photochemical
reactions.[7] Its polyene
structure makes it susceptible
to light-induced degradation.
Store vials in the dark (e.g., in
a sealed box or wrapped in
foil).

Form

Store as a solid (lyophilized

powder)

Storing the compound in its
solid form is generally more

stable than in solution.

Solution Preparation and Storage
Solubility

Quantitative solubility data is limited. However, experimental descriptions indicate solubility in

dimethyl sulfoxide (DMSO).[7] For the related Heronamide C, which has low water solubility,

various organic solvents and formulation vehicles are suggested.[8]
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Solvent/Vehicle Concentration & Use Notes Source (Inference)

Suitable for preparing high-
concentration stock solutions
(e.g., 10-50 mM). Used for

DMSO _ o [7](8]
preparing samples for in vitro
assays and spectroscopic

measurements.

May be a suitable solvent for

stock solution preparation, but ]
Ethanol N General Practice

solubility should be tested

empirically.

Expected to have very low

solubility. For biological

assays, dilute the DMSO or

ethanol stock solution into the
Aqueous Buffers ) [8]

aqueous medium. Ensure the

final solvent concentration is

low (e.g., <0.5%) to avoid

affecting the biological system.

For animal studies, consider
co-solvents like PEG400 or
) ] suspending agents like 0.5%
In Vivo Formulations [8]
Carboxymethyl cellulose

(CMC) with 0.25% Tween 80.
[8]

Protocol for Preparing a 10 mM Stock Solution in DMSO

o Acclimatization: Allow the vial of solid ent-Heronamide C to equilibrate to room temperature
before opening to prevent moisture condensation.

e Weighing: In a controlled environment (e.g., fume hood), accurately weigh the desired
amount of the compound.
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o Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO to the solid
compound. For example, to prepare a 10 mM solution from 1 mg of ent-Heronamide C (MW
= 451.64), add 221.4 uL of DMSO.

o Mixing: Vortex or sonicate gently until the solid is completely dissolved.

» Storage: Aliquot the stock solution into small-volume, light-protected (amber) vials with tight-
sealing caps. Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
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Workflow: Stock Solution Preparation

Preparation Steps

Start: Solid ent-Heronamide C

1. Equilibrate vial to Room Temp

2. Weigh solid in fume hood

3. Add anhydrous DMSO

4. Vortex / Sonicate to dissolve

Result: 10 mM Stock Solution

Storage |Protocol

5. Aliquot into light-protected vials

6. Store at -20°C or -80°C

Stored Aliquots

Click to download full resolution via product page

Workflow for preparing and storing ent-Heronamide C stock solutions.
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Experimental Protocols

ent-Heronamide C is primarily used to investigate the mode of action of Heronamide C, which
IS believed to target the cell membrane of fungi.[9][10]

Antifungal Susceptibility Assay (Broth Microdilution)

This protocol is a general guideline for determining the Minimum Inhibitory Concentration (MIC)
of ent-Heronamide C against a fungal strain (e.g., Schizosaccharomyces pombe or Candida
albicans).

e Prepare Fungal Inoculum: Culture the fungal strain in an appropriate liquid medium (e.g.,
YPD for yeast) overnight. Dilute the culture to a standardized concentration (e.g., 1 x 10°
cells/mL) in fresh assay medium.

o Prepare Serial Dilutions: In a 96-well microplate, perform a two-fold serial dilution of the ent-
Heronamide C stock solution in the assay medium. Ensure the final DMSO concentration is
consistent across all wells and does not exceed 0.5%.

 Inoculation: Add the fungal inoculum to each well of the microplate. Include positive (no drug)
and negative (no cells) controls.

 Incubation: Incubate the plate at the optimal growth temperature for the fungal strain (e.g.,
30°C) for 24-48 hours.

o Determine MIC: The MIC is the lowest concentration of ent-Heronamide C that visibly
inhibits fungal growth. This can be assessed visually or by measuring absorbance at 600 nm.
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Protocol: Antifungal MIC Assay

Assay Setup

1. Prepare Fungal Inoculum 2. Serially Dilute ent-Heronamide C
(e.g., 1x1075 cells/mL) in 96-well plate

3. Add Inoculum to wells

Execution |& Analysis

Y

4. Incubate at 30°C
for 24-48h
5. Measure Growth
(Visual or OD600)
(Result: Determine MIC)

Click to download full resolution via product page

Workflow for a typical broth microdilution antifungal assay.

Mode of Action: Cell Membrane Interaction

ent-Heronamide C is an enantiomeric probe designed to study the chiral recognition between
Heronamide C and components of the cell membrane.[3][9][11] Experiments often involve

comparing its activity to Heronamide C and stabilized analogs.
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Signaling Pathway: Postulated Mode of Action

Compounds

Heronamide C Interacts via
(Natural Product) chiral recognition
Interacts
ent-Heronamide C &
(Enantiomeric Probe)

Fungal Cell Membrane Cellular Effect

Membrane Perturbation Growth Inhibition

Lipid Bilayer
(Ergosterol, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. bocsci.com [bocsci.com]

. medchemexpress.com [medchemexpress.com]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. file.medchemexpress.com [file.medchemexpress.com]
. biorbyt.com [biorbyt.com]

. chemrxiv.org [chemrxiv.org]

. Heronamide C | Microorganisms | 1257083-94-5 | Invivochem [invivochem.com]

°
© (0] ~ (@] ol EEN w N =

. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-
Heronamide C - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12417941?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417941?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/ent-heronamide-c-381771.html
https://www.medchemexpress.com/ent-heronamide-c.html
https://www.researchgate.net/publication/358318485_Design_Synthesis_and_Biological_Activity_of_1617-Dihydroheronamide_C_and_ent-Heronamide_C
https://www.researchgate.net/figure/Scheme-3-Synthesis-of-ent-heronamide-C-ent-1_fig4_353487050
https://file.medchemexpress.com/batch_PDF/HY-145407A/ent-Heronamide-C-DataSheet-MedChemExpress.pdf
https://www.biorbyt.com/ent-heronamide-c-orb1982972.html
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/6100f7e47bf0c94886615fcb/original/design-synthesis-and-biological-activity-of-16-17-dihydroheronamide-c-and-ent-heronamide-c.pdf
https://www.invivochem.com/product/V94726
https://pubmed.ncbi.nlm.nih.gov/34784214/
https://pubmed.ncbi.nlm.nih.gov/34784214/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 10. Heronamide C | C29H39NO3 | CID 49794660 - PubChem [pubchem.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [Application Notes and Protocols for ent-Heronamide CJ.
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417941#handling-and-storage-of-ent-heronamide-
c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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